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Compound of Interest

Compound Name: 2-Cyanoethylurea

CAS No.: 6640-70-6

Cat. No.: B1208112 Get Quote

Reference ID: CEU-STAB-001 | Version: 2.4 | Status:
Active
Module 1: Critical Storage Parameters
Executive Summary: 2-Cyanoethylurea (CAS: 14166-71-3) is a bifunctional intermediate

containing both a nitrile (

) and a urea (

) moiety.[1] Its primary degradation risk is not simple hydrolysis, but rather an intramolecular
cyclization to 5,6-dihydrouracil (CAS: 504-07-4), which is thermodynamically favored in the
presence of moisture and catalytic protons or hydroxide ions.

The "Dry-Neutral-Cold" Protocol
To maintain purity >98%, you must disrupt the kinetic pathways that lead to cyclization.
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Parameter Specification
Technical Rationale (The
"Why")

Moisture Control < 40% RH (Strict Desiccation)

Water acts as the nucleophile

for nitrile hydrolysis and the

medium for proton transfer

required for cyclization. Caking

is the first sign of irreversible

degradation.

Temperature 2°C to 8°C (Refrigerate)

Cyclization follows Arrhenius

kinetics. Storage at room

temperature (

) significantly accelerates the

intramolecular attack of the

urea nitrogen on the nitrile

carbon.

Atmosphere Argon or Nitrogen

While not strictly oxidation-

sensitive, displacing air

prevents atmospheric moisture

absorption (hygroscopicity).

Container Amber Glass + Parafilm

Plastic containers are semi-

permeable to moisture over

months. Glass provides a

hermetic barrier.

Module 2: Degradation Mechanics & Visualization
User Question:"I see a new impurity peak at a different retention time. Is this the carboxylic

acid?"

Technical Insight: It is statistically more likely to be 5,6-dihydrouracil. Under aqueous

conditions, the urea nitrogen attacks the nitrile carbon. While linear hydrolysis to 3-

ureidopropanoic acid is possible, the formation of the 6-membered ring (dihydrouracil) is rapid,

especially if the pH drifts from neutral.
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Pathway Diagram: The Stability Cliff
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(Linear Hydrolysis)

 Linear Hydrolysis
(Minor) NH3 + CO2

 Further Degradation

Click to download full resolution via product page

Figure 1: The degradation bifurcation. Note that cyclization (Red path) is the dominant failure

mode in storage, often mistaken for simple hydrolysis.

Module 3: Self-Validating Analytical Protocols
Do not rely on visual inspection alone. Use these protocols to validate the integrity of your

material before starting a synthesis campaign.

Protocol A: The "Melting Point" Quick-Check
Use this for a Go/No-Go decision before weighing.

Baseline: Pure 2-cyanoethylurea melts sharply at 121–123°C.

The Drift: 5,6-dihydrouracil melts significantly higher (approx. 275–278°C).

Diagnosis: If your sample melts over a broad range (e.g., 115–130°C) or does not fully melt

by 125°C, significant cyclization has occurred. Do not use.

Protocol B: HPLC Purity Validation
Standard Operating Procedure (SOP) for quantitative assessment.

Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm)

Mobile Phase A: 0.1% Phosphoric Acid in Water (Acidic pH suppresses ionization,

sharpening peaks)
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Mobile Phase B: Acetonitrile

Gradient: 0% B to 20% B over 15 minutes. (CEU is highly polar; high organic content will

elute it in the void volume).

Detection: UV @ 210 nm (Urea and nitrile absorption).

Expected Result:

2-Cyanoethylurea: Early eluting peak.

5,6-Dihydrouracil: Later eluting peak (more hydrophobic ring structure).

Module 4: Troubleshooting & FAQs
Q1: My material has turned into a hard block (caking). Can I grind it and use it?

Critical Warning: No. Caking indicates the material has absorbed significant atmospheric water.

This water is not just on the surface; it has likely initiated the hydrolysis/cyclization reaction

throughout the crystal lattice. Re-crystallize or discard.

Q2: Can I store 2-cyanoethylurea in solution?
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Avoid if possible. In water, CEU is metastable.

If necessary: Store in anhydrous DMSO or DMF at -20°C.

Never: Store in aqueous buffers, especially at pH > 8 (rapid cyclization) or pH < 4 (acid

hydrolysis).

Q3: How do I recover material that has partially degraded?

If the impurity is 5,6-dihydrouracil, it is significantly less soluble in cold ethanol than CEU.

Dissolve the crude solid in warm Ethanol (

).

Filter while warm (removes insoluble dihydrouracil).

Cool filtrate to

to recrystallize pure 2-cyanoethylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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